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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)-N-ethyl-1-

ethanamine

CAS No.: 41683-99-2

Cat. No.: B3136429

Get Quote

2-(4-Chlorophenyl)-N-ethyl-1-ethanamine is a substituted phenethylamine compound. While

extensive public data on its specific biological activity is limited, its core structure is analogous

to a class of compounds known for interacting with monoamine neurotransmitter systems. The

presence of a 4-chlorophenyl group, in particular, is a common feature in ligands that target

monoamine transporters, such as the dopamine transporter (DAT), norepinephrine transporter

(NET), and serotonin transporter (SERT).

Therefore, it is hypothesized that this compound may act as a monoamine reuptake inhibitor.

Alternatively, like many phenethylamines, it could exhibit activity as a ligand for G-protein

coupled receptors (GPCRs), such as adrenergic or dopaminergic receptors, or as an inhibitor

of monoamine oxidase (MAO) enzymes.

This document provides a comprehensive framework for researchers to systematically

characterize the in vitro pharmacological profile of 2-(4-Chlorophenyl)-N-ethyl-1-ethanamine.

The protocols herein are designed as a logical progression, starting with essential baseline

cytotoxicity to determine a viable concentration range, followed by a series of functional assays

to probe its most probable mechanisms of action.
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Compound Properties and Stock Solution
Preparation
Prior to any biological experiment, it is critical to understand the compound's basic properties

and to prepare a high-quality, sterile stock solution.

Property Value Source

IUPAC Name
2-(4-chlorophenyl)-N-

ethylethanamine
-

Molecular Formula C10H14ClN Calculated

Molecular Weight 183.68 g/mol Calculated

Predicted XLogP3 3.2 Analogous Compounds[1]

Appearance Varies (likely oil or solid) -

Solubility

Expected to be poor in

aqueous media, soluble in

DMSO and Ethanol

-

Protocol 1: Master Stock Solution Preparation (100 mM in DMSO)

Causality: Dimethyl sulfoxide (DMSO) is a polar aprotic solvent that can dissolve a wide range

of organic compounds, making it ideal for preparing concentrated stocks for cell culture use. A

high-concentration master stock minimizes the volume of solvent added to cell cultures,

thereby reducing the risk of solvent-induced artifacts.

Materials:

2-(4-Chlorophenyl)-N-ethyl-1-ethanamine (powder form)

Anhydrous, sterile-filtered DMSO

Sterile 1.5 mL microcentrifuge tubes

Calibrated analytical balance and weigh paper
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Vortex mixer

Procedure:

Tare Balance: Place a sterile microcentrifuge tube on the analytical balance and tare its

weight.

Weigh Compound: Carefully weigh approximately 1.84 mg of 2-(4-Chlorophenyl)-N-ethyl-1-
ethanamine directly into the tared tube. Record the exact weight.

Calculate DMSO Volume: Use the following formula to determine the precise volume of

DMSO to add: Volume (µL) = (Weight (mg) / 183.68 mg/mmol) * 10,000 (Example: For 1.84

mg, the volume is (1.84 / 183.68) * 10,000 ≈ 100.17 µL)

Dissolution: Add the calculated volume of sterile DMSO to the tube.

Vortex: Cap the tube tightly and vortex vigorously for 2-3 minutes until the compound is fully

dissolved. A brief sonication may be used if dissolution is difficult.

Aliquoting & Storage: Aliquot the 100 mM master stock into smaller, single-use volumes in

sterile tubes. Store at -20°C or -80°C, protected from light and moisture. Avoid repeated

freeze-thaw cycles.

Experimental Workflow: A Staged Approach to
Characterization
A logical workflow is essential to efficiently characterize a novel compound. The primary stages

involve determining the toxicity window before proceeding to functional screening based on

plausible biological targets.
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Phase 1: Safety & Viability

Phase 2: Functional Screening

Phase 3: Mechanism of Action

Protocol 2: 
 Assess Cytotoxicity 

 (e.g., MTT or LDH Assay)

Determine Non-Toxic 
 Concentration Range

Calculate CC50

Hypothesis A:
 Monoamine Transporter 

 Inhibitor

Use sub-toxic concentrations

Hypothesis B:
 GPCR Ligand

Use sub-toxic concentrations

Hypothesis C:
 MAO Inhibitor

Use sub-toxic concentrations

Protocol 3:
 Monoamine Reuptake Assay 

 (DAT, NET, SERT)

Protocol 4:
 GPCR Signaling Assay 

 (e.g., cAMP)

Protocol 5:
 MAO-A/B Activity Assay

Potency & Selectivity 
 Profile

Calculate IC50

Agonist/Antagonist 
 Activity

Calculate EC50/IC50

Inhibitory Profile

Calculate IC50
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Caption: Hypothesized mechanism of monoamine transporter inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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